Cas no 70580-30-2 (Methyl 3,5-dimethylpicolinate)

• Product Name: Methyl 3,5-dimethylpicolinate
• CAS No: 70580-30-2
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 1092109
• PubChem ID: 23589648
• Update Time: 2025-11-02

Methyl 3,5-dimethylpicolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,5-dimethylpicolinate
• methyl 3,5-dimethylpyridine-2-carboxylate
• AKOS006328775
• SCHEMBL8272321
• 70580-30-2
• Methyl3,5-dimethylpicolinate

• Inchi： 1S/C9H11NO2/c1-6-4-7(2)8(10-5-6)9(11)12-3/h4-5H,1-3H3
• InChI Key： XAICUPFAGSALTC-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C)=CC(C)=CN=1)=O

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 3,5-dimethylpicolinate

Exploring the Versatile Applications and Properties of Methyl 3,5-dimethylpicolinate (CAS No. 70580-30-2)

Methyl 3,5-dimethylpicolinate (CAS No. 70580-30-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This ester derivative of 3,5-dimethylpicolinic acid is known for its unique chemical properties, making it a valuable intermediate in synthetic chemistry. With the increasing demand for heterocyclic compounds in drug discovery and advanced materials, Methyl 3,5-dimethylpicolinate stands out as a compound of interest for researchers and industry professionals alike.

The molecular structure of Methyl 3,5-dimethylpicolinate features a pyridine ring substituted with two methyl groups at the 3 and 5 positions, along with a methyl ester functional group. This configuration contributes to its reactivity and solubility, which are critical for its applications. In recent years, the compound has been explored for its potential in developing new pharmaceutical agents, particularly in the realm of central nervous system (CNS) therapeutics and anti-inflammatory drugs. Its role as a building block in organic synthesis has also made it a subject of interest in academic research.

One of the key reasons behind the growing popularity of Methyl 3,5-dimethylpicolinate is its compatibility with modern synthetic techniques, such as cross-coupling reactions and catalyzed transformations. Researchers have utilized this compound to create complex molecules with potential applications in crop protection and sustainable agriculture. As the agrochemical industry shifts toward environmentally friendly solutions, the demand for intermediates like Methyl 3,5-dimethylpicolinate is expected to rise.

In addition to its pharmaceutical and agrochemical uses, Methyl 3,5-dimethylpicolinate has found applications in material science. Its ability to act as a ligand in coordination chemistry has opened doors for the development of metal-organic frameworks (MOFs) and catalysts. These materials are increasingly being used in gas storage, separation technologies, and even renewable energy applications. The versatility of this compound makes it a valuable asset in cutting-edge research.

The synthesis of Methyl 3,5-dimethylpicolinate typically involves the esterification of 3,5-dimethylpicolinic acid with methanol under acidic or basic conditions. Advances in green chemistry have led to more sustainable production methods, reducing the environmental impact of its synthesis. This aligns with the global trend toward eco-friendly chemical processes, which is a major focus for regulatory bodies and industry leaders.

From a market perspective, the demand for Methyl 3,5-dimethylpicolinate is driven by its applications in high-growth sectors. The pharmaceutical industry, in particular, is a significant consumer, as the compound is used in the synthesis of active pharmaceutical ingredients (APIs). With the rise of personalized medicine and targeted therapies, the need for specialized intermediates like Methyl 3,5-dimethylpicolinate is projected to increase.

In conclusion, Methyl 3,5-dimethylpicolinate (CAS No. 70580-30-2) is a multifaceted compound with wide-ranging applications in pharmaceuticals, agrochemicals, and material science. Its unique properties and compatibility with modern synthetic methods make it a valuable tool for researchers and industrial chemists. As the scientific community continues to explore its potential, Methyl 3,5-dimethylpicolinate is poised to play a pivotal role in the development of innovative solutions across multiple industries.